Cas no 1211525-97-1 (6-Fluoro-3-methoxypicolinaldehyde)

• Product Name: 6-Fluoro-3-methoxypicolinaldehyde
• CAS No: 1211525-97-1
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• CID: 4905426
• Update Time: 2026-02-27

6-Fluoro-3-methoxypicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methoxypicolinaldehyde

• Inchi： 1S/C7H6FNO2/c1-11-6-2-3-7(8)9-5(6)4-10/h2-4H,1H3
• InChI Key： BWRHTTLKZHAWFJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C=O)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2

Additional information on 6-Fluoro-3-methoxypicolinaldehyde

6-Fluoro-3-methoxypicolinaldehyde: A Comprehensive Overview

The compound 6-Fluoro-3-methoxypicolinaldehyde, identified by the CAS number 1211525-97-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a picolinic aldehyde backbone with a fluoro group at the 6-position and a methoxy group at the 3-position. These substituents impart distinctive electronic and steric properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Fluoro-3-methoxypicolinaldehyde. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline its production. These techniques not only enhance yield but also improve the overall sustainability of the synthesis process. The compound's structure has been extensively studied using advanced spectroscopic techniques, including NMR and X-ray crystallography, providing deeper insights into its conformational flexibility and intermolecular interactions.

In terms of applications, 6-Fluoro-3-methoxypicolinaldehyde has shown promise in drug discovery efforts. Its ability to act as a chelating agent makes it a potential candidate for metalloenzyme inhibitors, which are critical in treating various diseases, including cancer and neurodegenerative disorders. Recent studies have demonstrated its efficacy in binding to metal ions such as zinc and copper, which are often implicated in pathological processes. Additionally, this compound has been explored as a building block in medicinal chemistry for constructing bioactive molecules with enhanced pharmacokinetic profiles.

The agricultural sector has also benefited from the unique properties of 6-Fluoro-3-methoxypicolinaldehyde. It has been investigated as a potential agrochemical agent due to its ability to modulate plant growth and stress responses. Research indicates that this compound can enhance crop resilience against environmental stressors such as drought and salinity by influencing key metabolic pathways. Its role in plant signaling mechanisms has been a focal point of recent studies, further underscoring its versatility across different domains.

From a materials science perspective, 6-Fluoro-3-methoxypicolinaldehyde has been utilized in the development of advanced materials with tailored properties. Its coordination capabilities have led to its incorporation into metal-organic frameworks (MOFs) and coordination polymers, which are widely used in gas storage, catalysis, and sensing applications. Recent breakthroughs in this area have highlighted its potential for creating highly porous materials with exceptional stability under diverse conditions.

Looking ahead, the continued exploration of 6-Fluoro-3-methoxypicolinaldehyde is expected to unlock new avenues for its application across various industries. Ongoing research is focused on optimizing its bioavailability for therapeutic use and enhancing its stability for industrial applications. The compound's unique combination of electronic properties and functional groups positions it as a key player in the development of next-generation chemical entities.